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Compound of Interest

Compound Name: ATTO 647

Cat. No.: B15554283

For Researchers, Scientists, and Drug Development Professionals

ATTO 647 and its structural variant, ATTO 647N, are high-performance fluorescent dyes widely
utilized in the red spectral region for labeling proteins, nucleic acids, and other biomolecules.
Their exceptional photostability, high fluorescence quantum yield, and strong absorption make
them ideal for demanding applications such as super-resolution microscopy, single-molecule
detection, and flow cytometry.[1][2][3] Proper handling, including correct solubilization and
storage, is paramount to ensure the integrity and performance of these sensitive reagents. This
guide provides an in-depth overview of the solubility characteristics and recommended storage
conditions for ATTO 647 dyes.

Dye Characteristics

ATTO 647 is a zwitterionic dye, carrying a net neutral charge, while ATTO 647N is a cationic
dye that possesses a net positive charge of +1 after conjugation to a substrate.[4][5] Both dyes
exhibit fluorescence that is largely independent of pH in the typical application range of 2 to 11.
However, ATTO 647 is noted to be pH-sensitive, being stable up to pH 8 but slowly degrading
at higher pH levels.[4][5] A key advantage of ATTO 647N is its enhanced resistance to ozone
degradation compared to cyanine dyes, making it particularly suitable for microarray
applications.[3]

Solubility Profile
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While often described as having "good water solubility,” precise quantitative values for the
agueous solubility of unconjugated ATTO 647 dyes are not readily available in public
datasheets. However, their hydrophilic nature makes them suitable for labeling reactions in
agueous solutions. For creating concentrated stock solutions, polar organic solvents are
recommended.

Solubility in Organic Solvents

ATTO 647 dyes are readily soluble in a variety of polar organic solvents. The choice of solvent
is critical, especially for reactive forms of the dye like NHS esters and maleimides, as the
presence of nucleophilic impurities can compromise the dye's reactivity and stability.[4]
Anhydrous (dry) solvents are essential for preparing stock solutions of reactive dyes.

Table 1: Recommended Solvents for ATTO 647 Dye Stock Solutions

Solvent Recommended Use Typical Concentrations

Preparation of NHS ester and
Dimethylformamide (DMF) maleimide stock solutions for 2 mg/mL[5], 10 mg/mL][6]

labeling reactions.

Preparation of NHS ester and
Dimethyl sulfoxide (DMSO) maleimide stock solutions for 2 mg/mL[5], 10 mM

labeling reactions.

o Preparation of NHS ester and N
Acetonitrile o ) Not specified
maleimide stock solutions.

Recommended for preparing
Dichloromethane stock solutions of ATTO-dye Not specified

labeled phospholipids.

Recommended for preparing
Methanol stock solutions of phalloidin Not specified

conjugates.[4]

Storage Conditions

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15554283?utm_src=pdf-body
https://www.benchchem.com/product/b15554283?utm_src=pdf-body
https://downloads.leica-microsystems.com/ATTO%20647/Product%20Configuration%20%26%20Tech%20Specs/ATTO_647_product_information_sheet_en.pdf
https://www.benchchem.com/product/b15554283?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/420/544/07376dat.pdf
https://www.jenabioscience.com/probes-epigenetics/protein-labeling/labeling-of-purified-proteins/fluorescent-amine-labeling/fp-201-647n-atto-647n-protein-labeling-kit
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/420/544/07376dat.pdf
https://downloads.leica-microsystems.com/ATTO%20647/Product%20Configuration%20%26%20Tech%20Specs/ATTO_647_product_information_sheet_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Proper storage is crucial to maintain the long-term stability and performance of ATTO 647 dyes
and their conjugates. Recommendations vary for the dye in its solid form, as a stock solution,
and after conjugation to a biomolecule.

Unconjugated Dye

Table 2: Storage Conditions for Unconjugated ATTO 647 Dye

Light . Additional
Form Temperature . Duration
Conditions Notes
Shipped at
ambient
temperature.

Equilibrate vial to

Solid Protected from At least 3 room
. -20°C[4][5] :

(lyophilized) light[4][5] years[4] temperature
before opening
to prevent
moisture

condensation.[4]

Should be
prepared fresh

before use.[5]

Organic Stock Stability is limited
. . Protected from
Solution (e.g., in -20°C light Up to 2-4 weeks and depends on
[
DMSO, DMF) J solvent purity.[4]

Avoid repeated
freeze-thaw

cycles.

Conjugated Dye

The storage conditions for ATTO 647-labeled biomolecules are generally dictated by the
stability requirements of the biomolecule itself.

Table 3: Storage Conditions for ATTO 647-Conjugated Biomolecules
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Storage Temperatur  Light Preservativ . Additional
. Duration
Type e Conditions e Notes
2 mM Sodium
Protected ) Several
Short-term 4°C ) Azide can be
from light months[5]
added.[5]
Store in
aliquots to
avoid
repeated
freeze-thaw
Several cycles.[5]
-20°C or Protected
Long-term ) months to After long-
-80°C from light
years term storage,

centrifuge the
solution to
remove any
aggregates

before use.[5]

Experimental Protocols
Protocol for Preparation of ATTO 647 NHS Ester Stock

Solution

This protocol outlines the steps for dissolving ATTO 647 NHS ester to create a stock solution

for protein labeling.

o Equilibration: Before opening, allow the vial of solid ATTO 647 NHS ester to equilibrate to

room temperature for at least 15-20 minutes. This is a critical step to prevent moisture from

condensing onto the reactive dye, which can lead to hydrolysis and inactivation.

e Solvent Selection: Use anhydrous, amine-free dimethylformamide (DMF) or dimethyl
sulfoxide (DMSO).[5] The purity of the solvent is crucial for the stability of the reactive dye.

» Dissolution: Add the appropriate volume of the chosen solvent to the vial to achieve the

desired concentration. A typical concentration for a stock solution is 2 mg/mL (e.g., add 500
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pL of solvent to 1 mg of dye).[5]

e Mixing: Vortex the vial thoroughly until the dye is completely dissolved.

o Storage and Use: This stock solution should ideally be prepared fresh immediately before
use.[5] If short-term storage is necessary, it can be stored at -20°C for up to two weeks,
protected from light and moisture.[6]
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Workflow for Handling and Storing ATTO 647 Dye

Receiving and Initial Storage

Store Solid at -20°C

Receive Solid Dye (Protected from Light)

Equilibrate to Room Temp

tock Solution Preparation

Dissolve in Anhydrous Store Stock at -20°C
Organic Solvent (e.g., DMSO) (Max 2-4 Weeks)

Labeling and Conjugate Storage

Perform Labeling Reaction

;

Purify Conjugate
Short-term Storage Long-term Storage
(4°C with Azide) (-20°C / -80°C in Aliquots)
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Experimental Workflow for Protein Labeling with ATTO 647 NHS Ester

Protein Preparation Dye Preparation

Prepare Protein Solution Prepare Fresh ATTO 647
in Amine-Free Buffer NHS Ester Stock Solution

(e.g., PBS, pH 7.2-8.3) (e.g., 2 mg/mL in DMSO)

Lakeling Reaction

Mix Protein and Dye Solutions

l

Incubate at Room Temperature
(30-60 min)

Purification

Separate Conjugate from
Free Dye via Gel Filtration
(e.g., Sephadex G-25)

Final Rroduct

Purified ATTO 647-Labeled
Protein Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15554283?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554283?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

2. merckmillipore.com [merckmillipore.com]

Imaging - PMC [pmc.ncbi.nlm.nih.gov]

1. blog.biosearchtech.com [blog.biosearchtech.com]

3. A Labeling Strategy for Living Specimens in Long-Term/Super-Resolution Fluorescence

e 4. downloads.leica-microsystems.com [downloads.leica-microsystems.com]

» 5. sigmaaldrich.com [sigmaaldrich.com]

» 6. Atto 647N Protein Labeling Kit, Fluorescent Amine Protein Labeling - Jena Bioscience

[jenabioscience.com]

¢ To cite this document: BenchChem. [ATTO 647 Dye: A Technical Guide to Solubility and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554283#atto-647-dye-solubility-and-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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